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Compound Name: 4-Ethynyl-N,N-dimethylaniline

Cat. No.: B099616 Get Quote

An In-depth Technical Guide to 4-Ethynyl-N,N-dimethylbenzenamine for Advanced Research

Abstract
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the chemical compound 4-Ethynyl-N,N-

dimethylbenzenamine (CAS No. 17573-94-3). It details the molecule's fundamental

physicochemical properties, validated synthesis protocols, key applications in organic synthesis

and materials science, and critical safety and handling procedures. The objective is to provide

an authoritative, in-depth understanding of this versatile compound, grounded in established

scientific literature and safety documentation.

Core Physicochemical & Structural Properties
4-Ethynyl-N,N-dimethylbenzenamine, also known by synonyms such as 4-

Dimethylaminophenylacetylene and p-Ethynyl-N,N-dimethylaniline, is an aromatic compound

featuring a terminal alkyne (ethynyl group) and a dimethylamino group attached to a benzene

ring.[1][2][3] This unique structure, combining an electron-donating dimethylamino group with a

reactive ethynyl moiety, makes it a valuable and versatile building block in modern chemistry.[2]

The molecular formula of the compound is C₁₀H₁₁N, and its molecular weight is approximately

145.20 g/mol .[1][4] The presence of both a hydrogen bond acceptor (the nitrogen atom) and a

reactive terminal alkyne allows for a wide range of chemical transformations, which will be

explored in subsequent sections.
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Key Property Data
The essential physicochemical properties of 4-Ethynyl-N,N-dimethylbenzenamine are

summarized in the table below. These values are compiled from various chemical suppliers and

databases and represent typical specifications for the compound.

Property Value Source(s)

Molecular Weight 145.20 g/mol [1]

Molecular Formula C₁₀H₁₁N [1][2]

CAS Number 17573-94-3 [1][2][4]

Appearance
White to light yellow powder or

crystal
[2]

Melting Point 49-54 °C [2][3]

Boiling Point ~228 °C (Predicted) [1][3]

Density ~0.98 g/cm³ (Predicted) [1][3]

Solubility

Very slightly soluble in water

(0.16 g/L at 25°C). Slightly

soluble in DMSO and

Methanol.

[1][3]

Maximum Absorption 285 nm (in Ethanol) [5]

Synthesis & Mechanistic Considerations
The synthesis of 4-Ethynyl-N,N-dimethylbenzenamine is most commonly achieved through

cross-coupling reactions, leveraging the reactivity of halogenated aniline precursors. The

Sonogashira coupling is a cornerstone reaction for this purpose, offering high efficiency and

functional group tolerance.

Protocol: Sonogashira Coupling for Synthesis
This protocol describes a generalized, yet robust, method for synthesizing the title compound

from 4-iodo-N,N-dimethylaniline and a protected acetylene source, followed by deprotection.
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The choice of a silyl-protected acetylene, such as trimethylsilylacetylene, is a common strategy

to prevent the self-coupling of the terminal alkyne (Glaser coupling) under reaction conditions.

Step-by-Step Methodology:

Inert Atmosphere: To a dried Schlenk flask, add 4-iodo-N,N-dimethylaniline, a palladium

catalyst (e.g., Pd(PPh₃)₂Cl₂), and a copper(I) co-catalyst (e.g., CuI).

Solvent and Base: Add a suitable solvent, typically a degassed amine like triethylamine or

diisopropylamine, which also serves as the base to neutralize the HX byproduct.

Reagent Addition: Introduce trimethylsilylacetylene to the reaction mixture.

Reaction: Heat the mixture under an inert atmosphere (e.g., Argon or Nitrogen) and monitor

the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Deprotection: Once the coupling is complete, the trimethylsilyl (TMS) protecting group is

removed. This is typically achieved by adding a base such as potassium carbonate in

methanol.

Workup and Purification: After deprotection, the reaction mixture is worked up using a

standard aqueous/organic extraction. The crude product is then purified, commonly by

column chromatography on silica gel, to yield pure 4-Ethynyl-N,N-dimethylbenzenamine.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the Sonogashira coupling and subsequent

deprotection for the synthesis of 4-Ethynyl-N,N-dimethylbenzenamine.
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Caption: Key application areas for 4-Ethynyl-N,N-dimethylbenzenamine.

Safety, Handling, and Storage
As a reactive chemical intermediate, proper handling of 4-Ethynyl-N,N-dimethylbenzenamine is

imperative to ensure laboratory safety. The compound presents several hazards that must be

managed with appropriate engineering controls and personal protective equipment.

Hazard Identification & Precautionary Measures
The compound is classified as harmful and an irritant. [3]The table below summarizes the key

hazard statements (H-statements) and precautionary statements (P-statements) associated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b099616?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with this chemical according to the Globally Harmonized System (GHS).

Hazard Type GHS Code Description

Acute Toxicity H302+H312+H332
Harmful if swallowed, in

contact with skin or if inhaled.

Skin Irritation H315 Causes skin irritation. [3][5]

Eye Irritation H319
Causes serious eye irritation.

[3][5]

Sensitization H317
May cause an allergic skin

reaction. [3]

Respiratory Irritation H335
May cause respiratory

irritation. [3]

Personal Protection P280

Wear protective

gloves/protective clothing/eye

protection/face protection. [5]

[6]

Handling P261 / P264

Avoid breathing dust. Wash

skin thoroughly after handling.

[5]

Exposure Response P302+P352
IF ON SKIN: Wash with plenty

of water. [5]

Exposure Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. [7]

First Aid & Emergency Procedures
Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention. [7]* Skin Contact: Immediately remove all

contaminated clothing. Wash the affected area thoroughly with soap and plenty of water. If

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.tcichemicals.com/US/en/p/E1021
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.tcichemicals.com/US/en/p/E1021
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7421725.htm
https://www.tcichemicals.com/US/en/p/E1021
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18466~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:24:05~~4%204-Methylenebis(N%20N-dimethylaniline
https://www.tcichemicals.com/US/en/p/E1021
https://www.tcichemicals.com/US/en/p/E1021
https://www.chemsrc.com/en/cas/17573-94-3_6900.html
https://www.chemsrc.com/en/cas/17573-94-3_6900.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


skin irritation or a rash occurs, consult a physician. [7]* Eye Contact: Rinse cautiously and

thoroughly with plenty of water for at least 15 minutes, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek immediate medical attention from an

ophthalmologist. [7]* Ingestion: Do not induce vomiting. Rinse mouth with water and

immediately consult a physician. Never give anything by mouth to an unconscious person.

[7]

Storage Recommendations
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place. [3][7]It

is recommended to keep it in a dark place and under an inert atmosphere, as it may be air

sensitive. [5]

Conclusion
4-Ethynyl-N,N-dimethylbenzenamine is a high-value chemical intermediate with significant

utility in both academic and industrial research. Its molecular weight of 145.20 g/mol and

unique bifunctional structure provide a platform for diverse chemical transformations. Its role as

a key building block in the synthesis of pharmaceuticals, specialty polymers, and advanced

materials underscores its importance. [2]Adherence to strict safety protocols is essential when

handling this compound due to its potential hazards. This guide provides the foundational

knowledge required for its effective and safe use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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